Cas no 343617-55-0 (Ethyl 3-amino-4-(1-azepanyl)benzoate)

Ethyl 3-amino-4-(1-azepanyl)benzoate is a benzoate derivative featuring both an amino group and an azepanyl moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound’s structure allows for further functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry. Its ethyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The presence of the azepanyl ring contributes to conformational flexibility, which can be advantageous in designing compounds with specific binding properties. This product is suitable for researchers exploring novel heterocyclic frameworks or targeting receptor modulation. Proper handling and storage under inert conditions are recommended to maintain stability.

Ethyl 3-amino-4-(1-azepanyl)benzoate structure

343617-55-0 structure

Product name:Ethyl 3-amino-4-(1-azepanyl)benzoate

CAS No:343617-55-0

MF:C₁₅H₂₂N₂O₂

MW:262.35

CID:1073655

PubChem ID:12493645

Ethyl 3-amino-4-(1-azepanyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-4-(1-azepanyl)benzoate
- 343617-55-0
- AKOS010567175
- ethyl 3-amino-4-(azepan-1-yl)benzoate
- SB81475
- ethyl3-amino-4-(azepan-1-yl)benzoate
- MDL： MFCD13343706
- Inchi： InChI=1S/C15H22N2O2/c1-2-19-15(18)12-7-8-14(13(16)11-12)17-9-5-3-4-6-10-17/h7-8,11H,2-6,9-10,16H2,1H3
- InChI Key： CGIOIWZFYWDGPW-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CC(=C(C=C1)N2CCCCCC2)N

Computed Properties

Exact Mass: 262.168127949g/mol
Monoisotopic Mass: 262.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 55.6Å²

Ethyl 3-amino-4-(1-azepanyl)benzoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM300596-5g	Ethyl 3-amino-4-(azepan-1-yl)benzoate	343617-55-0	95%	5g	$421	2021-06-09
TRC	E042545-250mg	Ethyl 3-amino-4-(1-azepanyl)benzoate	343617-55-0		250mg	$ 375.00	2022-06-05
Crysdot LLC	CD12081227-5g	Ethyl 3-amino-4-(azepan-1-yl)benzoate	343617-55-0	95+%	5g	$446	2024-07-24
TRC	E042545-125mg	Ethyl 3-amino-4-(1-azepanyl)benzoate	343617-55-0		125mg	$ 230.00	2022-06-05
Chemenu	CM300596-5g	Ethyl 3-amino-4-(azepan-1-yl)benzoate	343617-55-0	95%	5g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1666548-5g	Ethyl 3-amino-4-(azepan-1-yl)benzoate	343617-55-0	98%	5g	￥4676.00	2024-05-17